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Compound of Interest

Compound Name: 2,3,4-Trimethyldecane
CAS No.: 62238-15-7
Cat. No.: B13794527
Get Quote
. J

Executive Summary: Operational Directive

2,3,4-Trimethyldecane (CAS: 62238-15-7) is a branched C13 alkane.[1][2] While it poses
lower immediate volatility risks compared to lighter hydrocarbons (like hexane), its primary
hazards are aspiration toxicity and combustibility.

Disposal Verdict: This substance must never be disposed of via sanitary sewer systems. It is
classified as Non-Halogenated Organic Solvent Waste. The required disposal pathway is High-
Temperature Incineration or Fuel Blending through a licensed hazardous waste contractor.

Part 1: Hazard Characterization & Safety
Assessment

Before handling waste, you must understand the causality of the hazards. We do not simply
follow rules; we mitigate physical risks based on molecular behavior.

The Aspiration Hazard (The Silent Killer)
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e Mechanism: Like many mid-chain alkanes, 2,3,4-trimethyldecane has low surface tension
and low viscosity. If swallowed (or if vomiting occurs after ingestion), the liquid can bypass
the glottis and enter the bronchial tree.

o Result: This causes chemical pneumonitis—a severe, often fatal inflammation of lung tissue.

o Operational Implication: Never pipette by mouth. If a spill occurs, do not create aerosols.
Flammability vs. Combustibility
e Flash Point: ~85°C (185°F).

o Classification: Technically a Combustible Liquid (Class 1l1A), not a Flammable Liquid (Class

).

¢ Risk: While it does not ignite as easily as acetone at room temperature, it will burn vigorously
once heated. In a waste container mixed with other solvents, it contributes to the overall
caloric value (BTU) of the waste stream.

Table 1: Physical Properties Relevant to Disposal

Property Value Disposal Implication

High Carbon/Hydrogen ratio;
Molecular Formula Ci3Hz2s ]
excellent for fuel blending.

Combustible. Store away from

Flash Point ~85°C o
oxidizers.
_ Floats on water. Do not use
Density ~0.76 g/mL o
water to extinguish fires.[3][4]
. o Strictly prohibited from drain
Water Solubility Immiscible ) )
disposal (hydrophobic).
o Compatible with most standard
Reactivity Stable

organic waste streams.

Part 2: Waste Classification & Segregation
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To ensure cost-effective and safe disposal, you must segregate waste streams at the source.

RCRA Classification (USA Context)

Under the Resource Conservation and Recovery Act (RCRA), 2,3,4-trimethyldecane is not P-
listed or U-listed. However, waste mixtures containing it are typically classified as:

» D001 (Ignitable): If mixed with solvents having a flash point <60°C (140°F).

* Non-Halogenated Organic: It contains no Fluorine, Chlorine, Bromine, or lodine.

The Segregation Rule

Crucial: Do NOT mix 2,3,4-trimethyldecane with Halogenated Solvents (e.g., Methylene
Chloride, Chloroform) unless absolutely necessary.

 Why? Non-halogenated waste is often used for Fuel Blending (burned for energy recovery in
cement kilns). Halogenated waste requires specific, more expensive incineration to scrub
acid gases (HCI, HF) formed during combustion. Mixing them downgrades the entire
container to the more expensive "Halogenated" category.

Part 3: Step-by-Step Disposal Protocol
Step 1: Container Selection

o Material: High-Density Polyethylene (HDPE) or Glass (Amber).
« Integrity: Cap must have a chemically resistant liner (PTFE/Teflon).

e Headspace: Leave 10% headspace to allow for thermal expansion.

Step 2: Accumulation
o Verify the waste container is labeled "NON-HALOGENATED ORGANIC WASTE."

e Ensure no oxidizers (e.g., Nitric Acid, Peroxides) are present in the drum. Alkanes react
exothermically with strong oxidizers.

e Pour 2,3,4-trimethyldecane into the container using a funnel to prevent spillage.
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e Close the container immediately. Do not leave the funnel in the neck (a common violation).

Step 3: Labeling

Mark the tag with the following constituents (approximate %):
e 2,3,4-Trimethyldecane (or "Branched Alkanes C10-C13")
o Other co-solvents (e.g., Hexane, Toluene)

o Hazard Checkboxes: [x] Combustible/Flammable [x] Toxic (Aspiration)[5]

Step 4: Final Disposal

Contact your EHS (Environmental Health & Safety) department or licensed waste contractor
(e.g., Clean Harbors, Veolia) for pickup. The material will likely be diverted to a fuel blending
program due to its high heat of combustion.

Part 4: Spill Response Contingency
Scenario: You spill 500mL of 2,3,4-trimethyldecane on the lab bench.
o Alert: Notify nearby personnel. Remove ignition sources (Bunsen burners, hot plates).
o PPE: Wear Nitrile gloves (splash protection) and safety goggles.
o Contain: Use hydrophobic spill pads or inert absorbent (vermiculite/clay).
o Note: Do not use paper towels for large spills; they increase surface area and flammability.
o Clean: Scoop absorbed material into a sealable bag or bucket.

o Dispose: Label the debris as "Solid Debris contaminated with Combustible Solvents" and
dispose of via the solid hazardous waste stream.

Part 5: Workflow Visualization

The following logic flow ensures you select the correct disposal stream and avoid costly
segregation errors.
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START: 2,3,4-Trimethyldecane Waste

Is it mixed with other chemicals?

Yes (Mixture)

Does the mixture contain
Strong Oxidizers?

No (Pure)

Does the mixture contain
Halogens (ClI, F, Br, 1)?

STOP: Potential Explosion Hazard!

Separate Oxidizers immediately.

STREAM B: Halogenated STREAM A: Non-Halogenated
Solvent Waste Organic Waste
(High Temp Incineration) (Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating alkane waste streams to ensure safety and regulatory
compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Decane, 2,3,4-trimethyl- (CAS 62238-15-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

Decane, 2,3,4-trimethyl- [webbook.nist.gov]

chemicalbook.com [chemicalbook.com]

2.
3.
4. fishersci.co.uk [fishersci.co.uk]
5. tsapps.nist.gov [tsapps.nist.gov]

6. PubChemlLite - 2,3,4-trimethyldecane (C13H28) [pubchemlite.lcsb.uni.lu]
7. orgsyn.org [orgsyn.org]

To cite this document: BenchChem. [2,3,4-Trimethyldecane proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/537769
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_4-Trimethyldecane
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual
https://www.osha.gov/hazcom
http://www.orgsyn.org/Content/pdfs/procedures/cv9p0247.pdf
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/product/b13794527?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemeo.com/cid/76-349-1/Decane-2-3-4-trimethyl
https://www.chemeo.com/cid/76-349-1/Decane-2-3-4-trimethyl
https://webbook.nist.gov/cgi/inchi?ID=C62238157&Mask=200
https://www.chemicalbook.com/msds/2-3-4-trimethylpentane.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=11934411&lang=EN
https://tsapps.nist.gov/srmext/msds/2257-MSDS.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/537769
http://www.orgsyn.org/Content/pdfs/procedures/cv9p0247.pdf
https://www.benchchem.com/product/b13794527/docs#2-3-4-trimethyldecane-proper-disposal-procedures
https://www.benchchem.com/product/b13794527/docs#2-3-4-trimethyldecane-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13794527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

[https://www.benchchem.com/product/b13794527/docs#2-3-4-trimethyldecane-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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